Cas no 1904120-06-4 (methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate)

• Product Name: methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate
• CAS No: 1904120-06-4
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5969769
• PubChem ID: 117536229
• Update Time: 2025-06-09

methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate
• 1904120-06-4
• EN300-1804186

• Inchi： 1S/C12H15NO4/c1-15-12(14)9(7-13)8-2-3-10-11(6-8)17-5-4-16-10/h2-3,6,9H,4-5,7,13H2,1H3
• InChI Key： YBXGUFXPMXZBLT-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate

Exploring the Potential of Methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate (CAS No. 1904120-06-4) in Modern Research

In the ever-evolving landscape of chemical research, methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate (CAS No. 1904120-06-4) has emerged as a compound of significant interest. This ester derivative, characterized by its unique benzodioxin core and amino acid side chain, offers a versatile scaffold for pharmaceutical and material science applications. Researchers are increasingly drawn to its potential in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with current trends in precision medicine and personalized therapeutics.

The structural features of methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate make it a promising candidate for modulating biological pathways. Its benzodioxin moiety is known for its stability and bioavailability, while the ester and amino functionalities provide sites for further chemical modifications. This adaptability has sparked interest in its use as a building block for novel small-molecule inhibitors or pro-drugs, addressing growing demand for innovative treatments in areas like neurodegenerative diseases and diabetes.

Recent studies highlight the compound's role in green chemistry initiatives, where its synthesis can be optimized for minimal environmental impact. With sustainability being a top priority across industries, researchers are exploring eco-friendly catalytic methods to produce methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate at scale. This aligns with global searches for "sustainable pharmaceutical intermediates" and "green synthesis techniques," reflecting broader societal shifts toward environmentally conscious science.

From an analytical perspective, advancements in HPLC and mass spectrometry have enabled more precise characterization of this compound, addressing common queries about "purity analysis of complex esters." The development of robust quality control protocols for CAS No. 1904120-06-4 has become crucial as its applications expand, particularly in meeting stringent regulatory requirements for pharmaceutical ingredients.

The compound's potential in material science is another area gaining traction. Its aromatic system and functional groups make it interesting for designing organic semiconductors or polymeric materials, responding to increased interest in "bio-based electronic materials." This multidisciplinary applicability positions methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate as a valuable asset in both life sciences and advanced materials research.

As the scientific community continues to explore structure-activity relationships of such compounds, computational chemistry approaches like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets. This computational-aided drug design approach answers frequent searches about "AI in chemical research" and "predictive modeling for drug development," showcasing how traditional chemical innovation intersects with cutting-edge technology.

Looking forward, the investigation of methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate is expected to grow, particularly in niche applications like fluorescent probes for cellular imaging or as a precursor for bioconjugates. Its balanced lipophilicity and molecular weight make it suitable for these emerging applications, which are frequently searched in relation to "next-generation diagnostic tools" and "targeted drug delivery systems."

For researchers considering working with this compound, understanding its storage stability and solubility profile remains essential. Practical questions about "handling amino acid derivatives" and "optimizing reaction conditions for benzodioxin compounds" are common in laboratory forums, emphasizing the need for comprehensive technical data on CAS No. 1904120-06-4.

The intellectual property landscape surrounding methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate is also evolving, with patents emerging for its various applications. This development responds to increased searches for "novel chemical entities in drug patents" and highlights the compound's commercial potential in competitive research markets.

In conclusion, methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-6-yl)propanoate represents a fascinating intersection of chemical innovation and practical application. Its multifaceted potential across therapeutic development, material science, and analytical chemistry ensures its continued relevance in addressing some of today's most pressing scientific challenges while meeting the information needs reflected in contemporary search trends.